Cas no 82211-96-9 (4-(2,4-dichlorophenyl)piperidine hydrochloride)

• Product Name: 4-(2,4-dichlorophenyl)piperidine hydrochloride
• CAS No: 82211-96-9
• MF: C₁₁H₁₄Cl₃N
• MW: 266.594560146332
• CID: 5232568
• PubChem ID: 69229228
• Update Time: 2025-11-01

4-(2,4-dichlorophenyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(2,4-dichlorophenyl)-, hydrochloride (1:1)
• 4-(2,4-dichlorophenyl)piperidine hydrochloride

• Inchi： 1S/C11H13Cl2N.ClH/c12-9-1-2-10(11(13)7-9)8-3-5-14-6-4-8;/h1-2,7-8,14H,3-6H2;1H
• InChI Key： PDIWNTIZHUXDAX-UHFFFAOYSA-N
• SMILES： ClC1C=C(Cl)C=CC=1C1CCNCC1.Cl

Additional information on 4-(2,4-dichlorophenyl)piperidine hydrochloride

Introduction to 4-(2,4-dichlorophenyl)piperidine hydrochloride (CAS No. 82211-96-9)

4-(2,4-dichlorophenyl)piperidine hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its molecular structure and potential applications in medicinal research. This compound, identified by the CAS number 82211-96-9, has garnered attention due to its unique chemical properties and its role in the development of novel therapeutic agents. The presence of both chlorine substituents and a piperidine ring makes it a versatile scaffold for further chemical modifications, enabling researchers to explore its pharmacological potential.

The molecular formula of 4-(2,4-dichlorophenyl)piperidine hydrochloride is C11H10Cl2N·HCl, reflecting its composition of a piperidine core substituted with a 2,4-dichlorophenyl group, and the hydrochloride salt form enhances its solubility and stability. These characteristics make it an attractive candidate for further investigation in drug discovery programs. The dichlorophenyl moiety introduces electronic and steric effects that can influence the compound's interactions with biological targets, making it a valuable building block for designing molecules with specific biological activities.

In recent years, there has been growing interest in exploring the pharmacological properties of piperidine derivatives due to their broad spectrum of biological activities. 4-(2,4-dichlorophenyl)piperidine hydrochloride has been studied for its potential role in various therapeutic areas, including central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. The dichlorophenyl group enhances lipophilicity, which is often crucial for crossing the blood-brain barrier, while the piperidine ring provides a stable core for further functionalization.

One of the most compelling aspects of 4-(2,4-dichlorophenyl)piperidine hydrochloride is its versatility in medicinal chemistry. Researchers have utilized this compound as a starting point for synthesizing more complex molecules with enhanced pharmacological profiles. For instance, modifications to the chlorine substituents or the piperidine ring can lead to derivatives with improved selectivity or potency. This flexibility has made it a popular choice for academic and industrial research teams aiming to develop novel therapeutic agents.

The synthesis of 4-(2,4-dichlorophenyl)piperidine hydrochloride typically involves multi-step organic reactions, starting from readily available precursors such as 2,4-dichlorobenzaldehyde and piperidine. The process often includes condensation reactions followed by functional group transformations to introduce the necessary substituents. The final step usually involves salt formation with hydrochloric acid to improve the compound's handling properties. These synthetic routes highlight the compound's accessibility and suitability for large-scale production if needed.

Recent studies have begun to explore the biological activity of 4-(2,4-dichlorophenyl)piperidine hydrochloride, revealing promising results in preclinical models. Researchers have observed that this compound exhibits interactions with various receptors and enzymes relevant to therapeutic intervention. For example, it has shown potential as an antagonist or partial agonist at certain CNS receptors, which could make it useful in treating conditions such as anxiety or neurodegenerative disorders. Additionally, its anti-inflammatory properties have been noted in early-stage studies, suggesting its utility in developing new treatments for chronic inflammatory diseases.

The structural features of 4-(2,4-dichlorophenyl)piperidine hydrochloride also make it an interesting candidate for investigating drug-drug interactions (DDIs). The presence of both lipophilic and polar regions allows it to interact with a wide range of biological targets. Understanding these interactions is crucial for assessing its safety profile and potential side effects when used in combination with other medications. Computational modeling and experimental techniques are being employed to elucidate these interactions at a molecular level.

In conclusion,4-(2,4-dichlorophenyl)piperidine hydrochloride (CAS No. 82211-96-9) represents a promising scaffold in pharmaceutical research due to its unique chemical properties and potential therapeutic applications. Its versatility in synthesis and biological activity makes it a valuable tool for developing novel drugs targeting various diseases. As research continues to uncover new insights into its pharmacological effects,this compound is likely to remain at the forefront of medicinal chemistry investigations.